Cas no 58476-59-8 (n-(4-Bromophenyl)-2-nitrobenzenamine)

• Product Name: n-(4-Bromophenyl)-2-nitrobenzenamine
• CAS No: 58476-59-8
• MF: C₁₂H₉BrN₂O₂
• MW: 293.116061925888
• MDL: MFCD00092900
• CID: 1610681
• PubChem ID: 12000290
• Update Time: 2025-08-05

n-(4-Bromophenyl)-2-nitrobenzenamine Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-bromo-N-(2-nitrophenyl)-
• 4-bromo-N-(2-nitrophenyl)benzenamine
• N-(4-bromophenyl)-2-nitroaniline
• 4'-Brom-2-nitro-diphenylamin
• MFCD00092900
• DB-340187
• DTXSID20475559
• SY094353
• SCHEMBL338789
• AKOS027254686
• 58476-59-8
• (4-bromo-phenyl)-(2-nitro-phenyl)-amine
• (4-bromophenyl)-(2-nitrophenyl)-amine
• (4-bromophenyl)-(2-nitrophenyl) amine
• STL480853
• CS-0060479
• (4-Bromo-phenyl)-(2-nitro-phenyl)amine
• N-(4-BROMOPHENYL)-2-NITROBENZAMINE
• GMFUKKONFZISMI-UHFFFAOYSA-N
• (4-bromophenyl)-(2-nitrophenyl)amine
• AS-30097
• N-(4-BROMOPHENYL)-2-NITROBENZENAMINE
• n-(4-Bromophenyl)-2-nitrobenzenamine

• MDL： MFCD00092900
• Inchi： 1S/C12H9BrN2O2/c13-9-5-7-10(8-6-9)14-11-3-1-2-4-12(11)15(16)17/h1-8,14H
• InChI Key： GMFUKKONFZISMI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)NC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 291.98500
• Monoisotopic Mass: 291.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 57.85000
• LogP: 4.69710

Additional information on n-(4-Bromophenyl)-2-nitrobenzenamine

Introduction to N-(4-Bromophenyl)-2-nitrobenzenamine (CAS No. 58476-59-8)

N-(4-Bromophenyl)-2-nitrobenzenamine, a compound with the chemical formula C₇H₆BrN₂O₂, is a significant molecule in the field of pharmaceutical and chemical research. This compound is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of both bromine and nitro functional groups on the benzene ring enhances its reactivity, making it a versatile building block for further chemical modifications.

The CAS number 58476-59-8 provides a unique identifier for this compound, ensuring accurate classification and referencing in scientific literature. This numbering system is crucial for researchers to distinguish between different chemical entities and to maintain consistency in their work. The compound's molecular structure, featuring a nitro group at the 2-position and a bromine substituent at the 4-position of the phenyl ring, contributes to its distinct chemical behavior and reactivity patterns.

In recent years, N-(4-Bromophenyl)-2-nitrobenzenamine has garnered attention due to its potential applications in the development of novel therapeutic agents. The nitro group can be reduced to an amine, which opens up possibilities for further functionalization and the creation of more complex molecules. This property is particularly useful in medicinal chemistry, where such transformations are often employed to improve bioavailability and target specificity.

One of the most intriguing aspects of this compound is its role as a precursor in the synthesis of pharmaceutical intermediates. Researchers have leveraged its structural features to develop molecules with potential applications in treating various diseases. For instance, derivatives of N-(4-Bromophenyl)-2-nitrobenzenamine have been explored as candidates for antimicrobial and anti-inflammatory drugs. The bromine atom provides a handle for further chemical manipulation, allowing scientists to introduce additional functional groups or linkages that could enhance therapeutic efficacy.

The synthesis of N-(4-Bromophenyl)-2-nitrobenzenamine typically involves nitration and bromination reactions on a suitable aromatic precursor. These reactions require careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes. Techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to refine the synthesis and improve overall efficiency.

Recent studies have highlighted the compound's significance in drug discovery initiatives. Researchers have utilized computational modeling and high-throughput screening techniques to identify potential drug candidates derived from N-(4-Bromophenyl)-2-nitrobenzenamine. These efforts have led to the identification of several promising molecules with desirable pharmacokinetic properties. The ability to modify the structure of this compound allows for fine-tuning of its biological activity, making it an invaluable tool in medicinal chemistry.

The chemical properties of N-(4-Bromophenyl)-2-nitrobenzenamine make it particularly useful in organic synthesis. Its reactivity towards nucleophiles and electrophiles allows for diverse transformations, enabling the construction of complex molecular architectures. This versatility has been exploited in the development of novel materials and functionalized polymers, where such intermediates play a crucial role in imparting specific properties to the final product.

In conclusion, N-(4-Bromophenyl)-2-nitrobenzenamine (CAS No. 58476-59-8) is a multifaceted compound with significant implications in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity patterns make it a valuable intermediate for developing new therapeutic agents. As research continues to uncover new applications for this molecule, its importance in advancing drug discovery and material science is likely to grow further.